Cas no 38759-27-2 (3,7-Dimethyl-6-(methylthio)purin-2(3H)-one)
38759-27-2 structure
Product Name:3,7-Dimethyl-6-(methylthio)purin-2(3H)-one
CAS No:38759-27-2
MF:C8H10N4OS
MW:210.256199359894
CID:1490931
PubChem ID:10965766
Update Time:2025-04-21
3,7-Dimethyl-6-(methylthio)purin-2(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-Purin-2-one, 3,7-dihydro-3,7-dimethyl-6-(methylthio)-
- 3,7-dimethyl-6-methylsulfanylpurin-2-one
- 3,7-Dimethyl-6-(methylthio)-3,7-dihydro-2H-purin-2-one
- starbld0015957
- 38759-27-2
- 3,7-dimethyl-6-methylthio-2(3H)-purinone
- 3,7-Dimethyl-6-(methylthio)purin-2(3H)-one
-
- Inchi: 1S/C8H10N4OS/c1-11-4-9-6-5(11)7(14-3)10-8(13)12(6)2/h4H,1-3H3
- InChI Key: CWRBLCMTHRNCCO-UHFFFAOYSA-N
- SMILES: S(C)C1C2=C(N=CN2C)N(C)C(N=1)=O
Computed Properties
- Exact Mass: 210.0577
- Monoisotopic Mass: 210.05753213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 75.8Ų
Experimental Properties
- PSA: 50.49
3,7-Dimethyl-6-(methylthio)purin-2(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D875480-5mg |
3,7-Dimethyl-6-(methylthio)purin-2(3H)-one |
38759-27-2 | 5mg |
$224.00 | 2023-05-18 | ||
| TRC | D875480-10mg |
3,7-Dimethyl-6-(methylthio)purin-2(3H)-one |
38759-27-2 | 10mg |
$425.00 | 2023-05-18 | ||
| TRC | D875480-25mg |
3,7-Dimethyl-6-(methylthio)purin-2(3H)-one |
38759-27-2 | 25mg |
$1039.00 | 2023-05-18 | ||
| TRC | D875480-50mg |
3,7-Dimethyl-6-(methylthio)purin-2(3H)-one |
38759-27-2 | 50mg |
$1780.00 | 2023-05-18 |
3,7-Dimethyl-6-(methylthio)purin-2(3H)-one Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
38759-27-2 (3,7-Dimethyl-6-(methylthio)purin-2(3H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk